N'-(4-Isopropyl-benzyl)-N,N-dimethyl-propane-1,3-diamine

• IUPAC Name: N',N'-dimethyl-N-[(4-propan-2-ylphenyl)methyl]propane-1,3-diamine
• InChI: InChI=1S/C15H26N2/c1-13(2)15-8-6-14(7-9-15)12-16-10-5-11-17(3)4/h6-9,13,16H,5,10-12H2,1-4H3
• InChI Key: LXCZXUDZZMKAQM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CNCCCN(C)C
• Molecular Formula: C15H26N2
• Molecular Weight: 234.38 g/mol

Description

This compound is a type of amine, which are organic compounds and functional groups that contain a basic nitrogen atom with a lone pair. Amines are derivatives of ammonia, wherein one or more hydrogen atoms have been replaced by a substituent such as an alkyl or aryl group.

Synthesis Analysis

The synthesis of such a compound would likely involve reactions known in organic chemistry such as nucleophilic substitution or addition reactions, and the use of protecting groups. The exact method would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic methods, including infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

Amines, including this compound, can undergo a variety of chemical reactions, including alkylation, acylation, and sulfonation. The exact reactions would depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through various experimental methods and are influenced by its molecular structure. These properties may include melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Pharmaceutical Research

This compound exhibits potential in pharmaceutical research due to its complex structure, which suggests a variety of chemical reactions and interactions. .

Organic Synthesis

In the realm of organic chemistry, this compound can serve as a versatile building block. .

Chemical Engineering

The intricate structure of this compound implies its significance in chemical engineering. .

Material Science

Due to its thermophysical properties, this compound can be used in material science research. .

Analytical Chemistry

In analytical chemistry, this compound could be used as a standard or reagent in various analytical techniques. .

Biochemistry

As a compound with potential biological activity, it can be used in biochemistry for studying enzyme reactions, protein interactions, or as a buffer in DNA and protein research. .

Mechanism of Action

Target of Action

Similar compounds have been used in a wide range of applications, including as pharmaceuticals and chemical intermediates.

Mode of Action

It’s worth noting that similar compounds have been synthesized using catalytic reductive amination processes. These processes are crucial in the cost-effective and sustainable production of amines, including N’-(4-Isopropyl-benzyl)-N,N-dimethyl-propane-1,3-diamine.

Biochemical Pathways

It’s known that similar compounds, such as 4-isopropylbenzyl alcohol, are part of the class of benzyl alcohols . These compounds can be involved in various biochemical pathways, including those related to lipid metabolism .

Result of Action

Similar compounds have been used in a wide range of applications, suggesting that they may have diverse effects at the molecular and cellular level.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. For example, many amines are irritants and can be harmful if inhaled, ingested, or come into contact with the skin.

Future Directions

The future directions for research into a specific compound would depend on its potential applications. This could include developing new synthetic methods, studying its reactivity under various conditions, or exploring its use in areas such as medicine, materials science, or environmental science.